Cas no 2171183-21-2 ((2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid)
(2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid
- EN300-1526319
- (2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid
- 2171183-21-2
-
- Inchi: 1S/C24H23N3O6/c1-2-20(23(29)30)26-22(28)19-13-33-27-21(19)11-25-24(31)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18,20H,2,11-12H2,1H3,(H,25,31)(H,26,28)(H,29,30)/t20-/m1/s1
- InChI Key: YORXNPOOPHOGSM-HXUWFJFHSA-N
- SMILES: O(C(NCC1C(=CON=1)C(N[C@@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 449.15868546g/mol
- Monoisotopic Mass: 449.15868546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 131Ų
(2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1526319-0.05g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid |
2171183-21-2 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1526319-0.1g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid |
2171183-21-2 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1526319-0.25g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid |
2171183-21-2 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1526319-0.5g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid |
2171183-21-2 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1526319-1.0g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid |
2171183-21-2 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1526319-2.5g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid |
2171183-21-2 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1526319-5.0g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid |
2171183-21-2 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1526319-10.0g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid |
2171183-21-2 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1526319-50mg |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid |
2171183-21-2 | 50mg |
$2306.0 | 2023-09-26 | ||
| Enamine | EN300-1526319-100mg |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid |
2171183-21-2 | 100mg |
$2415.0 | 2023-09-26 |
(2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid
Research Brief on (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid (CAS: 2171183-21-2)
The compound (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid (CAS: 2171183-21-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole and fluorenylmethyloxycarbonyl (Fmoc) functional groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.
One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into this molecule enhances its utility in the synthesis of complex peptides. Recent advancements have demonstrated its efficacy in improving yield and purity during peptide assembly, particularly in the development of therapeutic peptides for oncology and neurodegenerative diseases.
In addition to its synthetic applications, (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid has shown promise in the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a scaffold for developing inhibitors of proteases involved in viral replication. The oxazole moiety, in particular, was found to interact strongly with the active sites of these enzymes, suggesting a pathway for the development of new antiviral agents.
Further investigations into the pharmacokinetic properties of this compound have revealed favorable stability and bioavailability profiles. Researchers have employed advanced computational modeling techniques to predict its behavior in biological systems, with results indicating low toxicity and high specificity. These findings are particularly relevant for its potential use in targeted drug delivery systems, where precise control over drug release and localization is crucial.
Despite these promising developments, challenges remain in scaling up the synthesis of (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid for industrial applications. Recent efforts have focused on optimizing reaction conditions to reduce costs and improve efficiency. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, reported a 30% increase in yield through the use of novel catalysts and solvent systems.
In conclusion, (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid (CAS: 2171183-21-2) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span peptide synthesis, enzyme inhibition, and drug delivery, with ongoing studies continuing to uncover new potentials. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.
2171183-21-2 ((2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)